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Ethyl (2R,4S)-2-ethyl-4-(methoxycarbonylamino)-6-(trifluoromethyl)-3,4-dihydro-2H-quinoline-1-carboxylate Ethyl (2R,4S)-2-ethyl-4-(methoxycarbonylamino)-6-(trifluoromethyl)-3,4-dihydro-2H-quinoline-1-carboxylate
Brand Name: Vulcanchem
CAS No.: 474645-94-8
VCID: VC0134242
InChI: InChI=1S/C17H21F3N2O4/c1-4-11-9-13(21-15(23)25-3)12-8-10(17(18,19)20)6-7-14(12)22(11)16(24)26-5-2/h6-8,11,13H,4-5,9H2,1-3H3,(H,21,23)/t11-,13+/m1/s1
SMILES: CCC1CC(C2=C(N1C(=O)OCC)C=CC(=C2)C(F)(F)F)NC(=O)OC
Molecular Formula: C17H21F3N2O4
Molecular Weight: 374.35 g/mol

Ethyl (2R,4S)-2-ethyl-4-(methoxycarbonylamino)-6-(trifluoromethyl)-3,4-dihydro-2H-quinoline-1-carboxylate

CAS No.: 474645-94-8

Reference Standards

VCID: VC0134242

Molecular Formula: C17H21F3N2O4

Molecular Weight: 374.35 g/mol

Ethyl (2R,4S)-2-ethyl-4-(methoxycarbonylamino)-6-(trifluoromethyl)-3,4-dihydro-2H-quinoline-1-carboxylate - 474645-94-8

CAS No. 474645-94-8
Product Name Ethyl (2R,4S)-2-ethyl-4-(methoxycarbonylamino)-6-(trifluoromethyl)-3,4-dihydro-2H-quinoline-1-carboxylate
Molecular Formula C17H21F3N2O4
Molecular Weight 374.35 g/mol
IUPAC Name ethyl (2R,4S)-2-ethyl-4-(methoxycarbonylamino)-6-(trifluoromethyl)-3,4-dihydro-2H-quinoline-1-carboxylate
Standard InChI InChI=1S/C17H21F3N2O4/c1-4-11-9-13(21-15(23)25-3)12-8-10(17(18,19)20)6-7-14(12)22(11)16(24)26-5-2/h6-8,11,13H,4-5,9H2,1-3H3,(H,21,23)/t11-,13+/m1/s1
Standard InChIKey SEYVRRKNFKPZAE-YPMHNXCESA-N
Isomeric SMILES CC[C@@H]1C[C@@H](C2=C(N1C(=O)OCC)C=CC(=C2)C(F)(F)F)NC(=O)OC
SMILES CCC1CC(C2=C(N1C(=O)OCC)C=CC(=C2)C(F)(F)F)NC(=O)OC
Canonical SMILES CCC1CC(C2=C(N1C(=O)OCC)C=CC(=C2)C(F)(F)F)NC(=O)OC
Synonyms (2R,4S)-2-Ethyl-3,4-dihydro-4-[(methoxycarbonyl)amino]-6-(trifluoromethyl)-1(2H)-quinolinecarboxylic Acid Ethyl Ester;
PubChem Compound 10126361
Last Modified Nov 11 2021
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